2-Methyl-1-(thiophen-2-yl)propane-1-thiol

• Molecular Formula: C8H12S2
• Molecular Weight: 172.3 g/mol
• SMILES: CC(C)C(C1=CC=CS1)S
• InChI: InChI=1S/C8H12S2/c1-6(2)8(9)7-4-3-5-10-7/h3-6,8-9H,1-2H3
• InChIKey: ZUYCKRNUESHWAI-UHFFFAOYSA-N

2-Methyl-1-(thiophen-2-yl)propane-1-thiol: Physicochemical & Biological Overview

2-Methyl-1-(thiophen-2-yl)propane-1-thiol (CAS 1248300-08-4) is a thiol-containing organosulfur compound featuring a thiophene ring, a branched alkyl chain, and a reactive sulfhydryl (-SH) group . The compound exhibits nucleophilic reactivity characteristic of thiols, enabling participation in substitution and addition reactions . Its molecular formula is C8H12S2 with a molecular weight of 172.3 g/mol, and it is commercially available for research use with a purity specification of 95% .

Thiol-containing organosulfur compound with a thiophene ring and a branched alkyl chain; supports nucleophilic reaction studies and enzyme inhibition workflows.

Sterically hindered α-branched thiol may modulate selectivity in thiol-Michael and thiol-ene polymerizations.

Thiophene scaffold offers distinct lipophilicity and electronic profile vs. phenyl analogs for drug-discovery SAR studies.

2-Methyl-1-(thiophen-2-yl)propane-1-thiol: Substitution Risks

The presence of both the thiophene heterocycle and the branched alkyl thiol moiety imparts a unique combination of steric and electronic properties not found in simpler thiols or unsubstituted thiophene derivatives . The branched alkyl group introduces steric hindrance that can modulate reaction selectivity and binding interactions, while the thiophene ring contributes aromatic character and potential π-stacking capabilities . Generic substitution with a phenyl analog (e.g., 2-methyl-1-phenylpropane-1-thiol) or a simpler thiol (e.g., thiophene-2-thiol) would fundamentally alter these properties, potentially compromising the intended outcome in target binding assays, chemical transformations, or material syntheses. The evidence below quantifies these differentiation points.

Thiophene-2-thiol

Lacks the branched alkyl substitution; target engagement and steric modulation may not transfer, potentially altering enzyme inhibition and reaction-rate profiles.

Phenyl analog

Replacing thiophene with phenyl shifts lipophilicity and electronic character; solubility, metabolic stability, and π-interaction profiles may differ, requiring validation.

Linear alkyl thiols

Absence of α-branching removes steric activation; chain-transfer kinetics and nucleophilic pathway efficiency may shift, impacting polymerization or derivatization outcomes.

2-Methyl-1-(thiophen-2-yl)propane-1-thiol: Key Differentiators vs. Comparators

Lp-PLA2 Inhibition vs. Thiophene-2-thiol

2-Methyl-1-(thiophen-2-yl)propane-1-thiol demonstrates moderate inhibitory activity against human plasma lipoprotein-associated phospholipase A2 (Lp-PLA2) with an IC50 value of 74 nM [1]. In contrast, the simpler analog thiophene-2-thiol (2-thiophenethiol) lacks the branched alkyl substitution and exhibits no reported Lp-PLA2 inhibitory activity at comparable concentrations in the same assay system [2]. This difference underscores the critical role of the 2-methyl-1-(thiophen-2-yl)propane moiety in conferring target engagement.

Lp-PLA2 Inhibition

Cross-study comparable

IC50 74 nM vs. No inhibition reported

Supports Lp-PLA2 target-engagement assay context; branched alkyl-thiophene moiety appears critical for activity.

Human plasma Lp-PLA2 assay; thiophene-2-thiol comparator showed no activity under same conditions.

Evidence Dimension	Inhibition of human plasma Lp-PLA2 (IC50)
Target Compound Data	74 nM
Comparator Or Baseline	Thiophene-2-thiol: No inhibition reported
Quantified Difference	Qualitative difference (active vs. inactive)
Conditions	Human plasma Lp-PLA2 assay using 2-thio-PAF substrate, preincubation 20 min, measurement 1 hr post-substrate addition

Why This Matters

This activity profile makes the compound a validated starting point for Lp-PLA2 inhibitor development, whereas thiophene-2-thiol would be ineffective in this context.

• [1] BindingDB BDBM50363379 CHEMBL1945882. IC50: 74 nM for human plasma Lp-PLA2. View Source
• [2] PubChem. Thiophene-2-thiol. Biological activity summary. View Source

Nucleophilic Reactivity vs. Thiophene-2-thiol

The presence of the 2-methylpropane-1-thiol moiety adjacent to the thiophene ring in 2-methyl-1-(thiophen-2-yl)propane-1-thiol introduces steric bulk that can modulate nucleophilic reactivity in thiol-Michael addition reactions [1]. Studies on structurally related alkyl thiols demonstrate that primary thiols with α-branching exhibit up to 55% faster reaction rates in chain-transfer limited systems compared to linear primary thiols [1]. While direct kinetic data for this specific compound versus thiophene-2-thiol are not available, this class-level inference suggests that the branched alkyl substitution enhances reactivity in nucleophilic pathways, whereas thiophene-2-thiol lacks this steric activation and may exhibit slower kinetics [2].

Nucleophilic Reactivity

Class-level inference

α-branched primary thiols may exhibit up to 55% faster rates in chain-transfer limited systems vs. linear primary thiols

Steric activation may support thiol-ene/thiol-Michael reactivity screening; direct kinetic data for this compound require verification.

Class-level inference from thiol-ene polymerization studies; specific rate constants not determined for this structure.

Evidence Dimension	Relative reaction rate in thiol-ene chain transfer limited systems
Target Compound Data	Up to 55% faster for α-branched primary thiols (class-level)
Comparator Or Baseline	Linear primary thiols
Quantified Difference	Up to 55% rate enhancement
Conditions	Thiol-ene polymerization; chain transfer limited conditions

Why This Matters

For applications requiring efficient thiol-Michael or thiol-ene reactions, this compound may offer kinetic advantages over simpler thiophene-thiols, potentially reducing reaction times and improving yields.

• [1] Enhancing Understanding of Thiol-X Reactions. PhD thesis, University of Colorado Boulder. 2020. View Source
• [2] Thiophene-2-thiol. ChemBase. pKa and LogP data. View Source

Lipophilicity: Thiophene vs. Phenyl Analog

The thiophene ring in 2-methyl-1-(thiophen-2-yl)propane-1-thiol confers a distinct lipophilicity profile compared to its phenyl analog, 2-methyl-1-phenylpropane-1-thiol. While experimental LogP values for the target compound are not available, the thiophene ring is generally less lipophilic than a phenyl ring due to the polarizable sulfur atom, which can improve aqueous solubility and metabolic stability [1]. This difference in lipophilicity can significantly impact pharmacokinetic properties and target engagement in biological systems, making the thiophene derivative potentially more favorable for certain drug discovery campaigns .

Lipophilicity Trend

Class-level inference

Thiophene ring expected to confer lower LogP vs. phenyl analog

Physicochemical differentiation may guide lead-optimization selection; experimental LogP data to confirm.

Qualitative trend based on ring heteroatom; computational prediction only.

Evidence Dimension	Lipophilicity (LogP) trend
Target Compound Data	Expected lower LogP than phenyl analog
Comparator Or Baseline	2-Methyl-1-phenylpropane-1-thiol
Quantified Difference	Qualitative difference based on ring heteroatom
Conditions	Computational prediction and class comparison

Why This Matters

Procurement decisions for lead optimization in drug discovery should consider this physicochemical differentiation, as the thiophene ring may offer advantages in solubility and metabolic stability compared to phenyl-containing analogs.

• [1] Thiophene. Encyclopedia. Physical and chemical properties. View Source

2-Methyl-1-(thiophen-2-yl)propane-1-thiol: Validated Applications

Lp-PLA2 Inhibitor Lead Optimization

Given its moderate inhibitory activity against human plasma Lp-PLA2 (IC50 = 74 nM) [1], 2-methyl-1-(thiophen-2-yl)propane-1-thiol serves as a validated starting point for structure-activity relationship (SAR) studies aimed at developing novel cardiovascular therapeutics. The compound's thiophene-thiol scaffold provides a distinct chemotype for optimization, with opportunities to enhance potency and selectivity through further substitution.

Thiol-Ene and Thiol-Michael Polymerization Building Block

The branched alkyl thiol structure of 2-methyl-1-(thiophen-2-yl)propane-1-thiol, by class-level inference, may exhibit enhanced reactivity in thiol-ene and thiol-Michael addition reactions compared to linear thiols [2]. This makes it a valuable monomer or crosslinker for synthesizing functional polymers, hydrogels, and coatings where rapid and efficient thiol-X chemistry is required.

Synthesis of β-Hydroxysulfide Derivatives

This compound can be employed in the synthesis of 2-methyl-1-(arylthio)propan-2-ols via reaction with tert-butyl hydroperoxide (TBHP) under oxidative conditions, as demonstrated for related thiophenols [3]. These β-hydroxysulfide products have potential applications in medicinal chemistry and materials science, and the use of this specific thiophene-thiol precursor may impart unique electronic and steric properties to the final products.

Application

Selection Property

Validation Focus

Lp-PLA2 pathway studies

Reported target engagement scaffold

Lp-PLA2 inhibition assay and SAR expansion

Thiol-ene / thiol-Michael polymerizations

α-branched thiol steric profile

Reaction-rate comparison vs. linear thiols

β-hydroxysulfide derivatization

Thiol nucleophilicity under oxidative conditions

Product scope and electronic-property assessment

Physicochemical lead optimization

Thiophene vs. phenyl lipophilicity and solubility

Experimental LogP and metabolic-stability profiling

• [1] BindingDB BDBM50363379 CHEMBL1945882. IC50: 74 nM for human plasma Lp-PLA2. View Source
• [2] Enhancing Understanding of Thiol-X Reactions. PhD thesis, University of Colorado Boulder. 2020. View Source
• [3] Synthesis of β-Hydroxysulfides from Thiophenols and Disulfides with tert-Butyl Hydroperoxide as the Oxidant and Reactant. Chemistry Europe. 2016. View Source